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Introduction
Sodium hexachloroplatinate(IV) (Na₂[PtCl₆]), a water-soluble platinum salt, serves as a

versatile and crucial precursor for the generation of highly active platinum catalysts in a variety

of organic transformations. Its applications span from fundamental organic synthesis to the

development of fine chemicals and pharmaceutical intermediates. This document provides

detailed application notes and experimental protocols for the use of sodium hexachloroplatinate

in key organic reactions, including catalyst preparation, hydrogenation, and hydrosilylation.

Application Notes
Sodium hexachloroplatinate is primarily utilized as a source of platinum for the in-situ or ex-situ

preparation of platinum-based catalysts. These catalysts, often in the form of platinum

nanoparticles (PtNPs) or platinum supported on various materials (e.g., carbon), exhibit high

catalytic activity and selectivity in a range of reactions.

Key Applications:

Hydrogenation: Platinum catalysts derived from sodium hexachloroplatinate are highly

effective for the hydrogenation of a wide array of functional groups. This includes the

reduction of nitroarenes to anilines, alkenes and alkynes to alkanes, and carbonyl
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compounds to alcohols. The catalyst's activity and selectivity can be tuned by controlling the

size of the platinum particles and the nature of the support. For instance, platinum on carbon

(Pt/C) is a widely used catalyst for these transformations.

Hydrosilylation: The addition of silicon hydrides (silanes) across carbon-carbon multiple

bonds is efficiently catalyzed by platinum complexes derived from sodium

hexachloroplatinate. This reaction is of significant industrial importance for the synthesis of

organosilicon compounds. The reaction typically proceeds via the Chalk-Harrod mechanism.

Oxidation: While less common than hydrogenation, platinum catalysts can be employed in

specific oxidation reactions.

C-C Bond Formation: Certain platinum-catalyzed cross-coupling reactions utilize platinum

precursors, for which sodium hexachloroplatinate can be a starting material.

Advantages of Using Sodium Hexachloroplatinate:

Good Solubility: Its solubility in water and some polar organic solvents simplifies the

preparation of catalytic systems.

Versatile Precursor: It can be readily reduced to form platinum(0) nanoparticles or converted

into other platinum complexes with specific catalytic properties.

Cost-Effective: Compared to some pre-formed platinum catalysts, it can be a more

economical starting material for catalyst preparation.

Catalyst Preparation Protocols
Protocol 1: Preparation of Platinum Nanoparticles
(PtNPs) from Sodium Hexachloroplatinate(IV)
Hexahydrate
This protocol describes the synthesis of platinum nanoparticles in an aqueous solution using

sodium borohydride as a reducing agent.

Materials:
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Sodium hexachloroplatinate(IV) hexahydrate (Na₂[PtCl₆]·6H₂O)

Sodium borohydride (NaBH₄)

Deionized water

Procedure:

Prepare a 0.13 mM aqueous solution of sodium hexachloroplatinate(IV) hexahydrate. For

example, dissolve 7.3 mg of Na₂[PtCl₆]·6H₂O in 100 mL of deionized water.

In a separate flask, prepare a fresh solution of sodium borohydride.

While stirring the platinum salt solution vigorously, rapidly add 10 equivalents of the sodium

borohydride solution.

Continue stirring the reaction mixture for at least 2 hours at room temperature. The formation

of platinum nanoparticles is indicated by a color change in the solution.

The resulting colloidal suspension of platinum nanoparticles can be used directly for catalytic

applications.

Protocol 2: Preparation of Platinum on Carbon (Pt/C)
Catalyst
This protocol outlines the preparation of a 5% Pt/C catalyst by impregnation and subsequent

reduction.

Materials:

Sodium hexachloroplatinate(IV) hexahydrate (Na₂[PtCl₆]·6H₂O)

Activated carbon (high surface area)

Deionized water

Sodium formate (HCOONa) or formaldehyde (HCHO) solution
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Sodium hydroxide (NaOH) solution (if using formaldehyde)

Procedure:

Weigh 1.0 g of activated carbon and suspend it in 50 mL of deionized water in a round-

bottom flask.

In a separate beaker, dissolve 0.21 g of Na₂[PtCl₆]·6H₂O in 10 mL of deionized water to

create an impregnation solution.

Add the impregnation solution to the activated carbon slurry with continuous stirring.

Stir the mixture for 4-6 hours at room temperature to ensure uniform deposition of the

platinum salt onto the carbon support.

Reduction using Sodium Formate: Heat the mixture to 80-90 °C and add a solution of

sodium formate (e.g., 0.5 g in 10 mL of water) dropwise. Continue heating and stirring for 2-3

hours.

Reduction using Formaldehyde: Heat the mixture to 80 °C. Add a few drops of formaldehyde

solution, followed by the dropwise addition of a dilute sodium hydroxide solution until the

mixture is slightly alkaline. Stir for 1-2 hours.[1]

Allow the mixture to cool to room temperature.

Collect the Pt/C catalyst by filtration.

Wash the catalyst thoroughly with several portions of deionized water until the filtrate is

neutral and free of chloride ions (test with AgNO₃ solution).

Dry the catalyst in an oven at 100-110 °C overnight.

Store the dried catalyst in a tightly sealed container.

Experimental Protocols for Organic Synthesis
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Protocol 3: Hydrogenation of p-Nitrophenol to p-
Aminophenol
This protocol details the catalytic reduction of p-nitrophenol using pre-synthesized platinum

nanoparticles.

Materials:

p-Nitrophenol

Platinum nanoparticles (from Protocol 1)

Sodium borohydride (NaBH₄)

Deionized water

UV-Vis Spectrophotometer for reaction monitoring

Procedure:

In a quartz cuvette, add 2.5 mL of a 0.1 mM aqueous solution of p-nitrophenol.

Add 0.5 mL of a freshly prepared 10 mM aqueous solution of NaBH₄. The solution will turn to

a bright yellow color due to the formation of the p-nitrophenolate ion.

Record the initial UV-Vis spectrum of the solution.

Add a small aliquot (e.g., 100 µL) of the platinum nanoparticle suspension (from Protocol 1)

to the cuvette and start monitoring the reaction by recording UV-Vis spectra at regular

intervals.

The reaction progress can be followed by the decrease in the absorbance peak of the p-

nitrophenolate ion (around 400 nm) and the appearance of the product peak for p-

aminophenol (around 300 nm).

The reaction is typically complete within a few minutes at room temperature.

Quantitative Data for Hydrogenation of Nitroarenes:
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Substrate Catalyst Conditions Yield (%)
Selectivity
(%)

Reference

3-

Nitrostyrene

0.08%

Pt/FeOx

40 °C, 3 bar

H₂
>99 ~99 [2]

Note: The referenced catalyst was prepared from H₂PtCl₆, a close analog of Na₂[PtCl₆].

Protocol 4: Hydrosilylation of 1-Octene with
Triethoxysilane
This protocol describes the platinum-catalyzed hydrosilylation of an alkene. A catalyst can be

generated in situ from sodium hexachloroplatinate or a pre-made catalyst like Karstedt's

catalyst (which can be synthesized from a platinum(IV) source) can be used.

Materials:

1-Octene

Triethoxysilane

Sodium hexachloroplatinate(IV) hexahydrate or Karstedt's catalyst

Anhydrous toluene (or other suitable solvent)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a dry, inert-atmosphere flask, add 1-octene (e.g., 1.12 g, 10 mmol) and anhydrous toluene

(20 mL).

Add triethoxysilane (e.g., 1.81 g, 11 mmol).

Add the platinum catalyst. If using Karstedt's catalyst, a typical loading is in the ppm range

relative to the alkene. If generating the catalyst in situ from Na₂[PtCl₆], a precursor complex
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is often formed first (e.g., by reaction with an olefin in an alcohol solvent, similar to the

preparation of Speier's catalyst).

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).

Monitor the reaction progress by GC or ¹H NMR by observing the disappearance of the vinyl

protons of 1-octene and the appearance of new signals corresponding to the silylated

product.

Upon completion, the solvent can be removed under reduced pressure. The product can be

purified by distillation if necessary.

Quantitative Data for Hydrosilylation of 1-Octene:

Alkene Silane Catalyst Yield (%)
Selectivity
(%)

Reference

1-Octene
Triethoxysilan

e

Nickel-based

(for

comparison)

96 >98 [3]

1-Octene
Heptamethylt

risiloxane

Anionic

Platinum

Complexes

High - [4]

Note: While a direct protocol with Na₂[PtCl₆] as the immediate precursor is not detailed with

yields in the provided search results, the general principles of platinum-catalyzed

hydrosilylation apply. The yield of 96% is provided for a similar reaction catalyzed by a nickel

complex to give a benchmark.
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Caption: General experimental workflow for organic synthesis using a platinum catalyst

prepared from sodium hexachloroplatinate.
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Caption: The Chalk-Harrod mechanism for platinum-catalyzed hydrosilylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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